Cas no 388623-87-8 (2H-1,2,3-Triazole-4,5-dicarboxamide)

• Product Name: 2H-1,2,3-Triazole-4,5-dicarboxamide
• CAS No: 388623-87-8
• MF: C₄H₅N₅O₂
• MW: 155.114799261093
• CID: 298917
• PubChem ID: 4094681
• Update Time: 2025-04-19

2H-1,2,3-Triazole-4,5-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazole-4,5-dicarboxamide
• 2H-1,2,3-Triazole-4,5-dicarboxamide(9CI)
• 2H-triazole-4,5-dicarboxamide
• 388623-87-8
• DTXSID40399248
• AKOS024366869
• SCHEMBL7313659

• Inchi： 1S/C4H5N5O2/c5-3(10)1-2(4(6)11)8-9-7-1/h(H2,5,10)(H2,6,11)(H,7,8,9)
• InChI Key： HDIBQANHVXCQBC-UHFFFAOYSA-N
• SMILES： O=C(C1C(C(N)=O)=NNN=1)N

Computed Properties

• Exact Mass: 155.04445
• Monoisotopic Mass: 155.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 128Ų

Experimental Properties

• PSA: 127.75